Cas no 1354706-85-6 (XSMSSBFKNXTIHS-UHFFFAOYSA-N)

• Product Name: XSMSSBFKNXTIHS-UHFFFAOYSA-N
• CAS No: 1354706-85-6
• MF: C₉H₁₀N₂O₂
• MW: 178.187901973724
• CID: 5208382
• Update Time: 2026-03-06

XSMSSBFKNXTIHS-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• XSMSSBFKNXTIHS-UHFFFAOYSA-N
• 3-(1-Isopropyl-1H-pyrazol-3-yl)propiolic acid
• 2-Propynoic acid, 3-[1-(1-methylethyl)-1H-pyrazol-3-yl]-

• Inchi： 1S/C9H10N2O2/c1-7(2)11-6-5-8(10-11)3-4-9(12)13/h5-7H,1-2H3,(H,12,13)
• InChI Key： XSMSSBFKNXTIHS-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1C=CN(C(C)C)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on XSMSSBFKNXTIHS-UHFFFAOYSA-N

Comprehensive Analysis of XSMSSBFKNXTIHS-UHFFFAOYSA-N (CAS No. 1354706-85-6): Properties, Applications, and Industry Insights

The chemical compound identified by CAS No. 1354706-85-6 and the InChIKey XSMSSBFKNXTIHS-UHFFFAOYSA-N has garnered significant attention in pharmaceutical and material science research. This unique identifier, often searched in databases like PubChem and ChemSpider, represents a structurally complex molecule with potential applications in drug development and advanced materials. Researchers frequently query "XSMSSBFKNXTIHS-UHFFFAOYSA-N properties" or "1354706-85-6 synthesis method" to uncover its characteristics and synthetic pathways.

Structural analysis reveals this compound contains multiple functional groups that contribute to its reactivity profile. The InChIKey XSMSSBFKNXTIHS-UHFFFAOYSA-N specifically encodes molecular connectivity and isotopic information, crucial for precise identification. Current studies focus on its potential as a building block for targeted drug delivery systems, aligning with the growing demand for precision medicine solutions in healthcare. The compound's thermal stability (often searched as "1354706-85-6 thermal properties") makes it particularly interesting for high-performance material applications.

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Safety assessments of XSMSSBFKNXTIHS-UHFFFAOYSA-N follow standard OECD guidelines, with particular attention to its environmental fate. Researchers often look for "1354706-85-6 toxicity data" when evaluating its potential applications. The compound's structure-property relationships continue to be an active area of investigation, especially in academic research institutions.

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